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Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126 Get Quote

Essential Safety and Handling Guide for Pomarose
This guide provides crucial safety and logistical information for the handling and disposal of

Pomarose, a potent fragrance ingredient. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment.

Physicochemical and Safety Data
While a comprehensive Safety Data Sheet (SDS) for Pomarose is not readily available, the

following table summarizes its known properties and general safety recommendations for

similar aromatic ketones and fragrance oils. All personnel should handle Pomarose as a

potentially hazardous substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12675126?utm_src=pdf-interest
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Safety Implication

Chemical Name
(2E,5Z)-5,6,7-trimethylocta-

2,5-dien-4-one

The unsaturated ketone

structure suggests potential for

reactivity and skin

sensitization.

Appearance Colorless to pale yellow liquid Spills may not be easily visible.

Odor Powerful fruity rose odor

High odor intensity

necessitates handling in well-

ventilated areas to avoid

sensory irritation and potential

respiratory effects.[1][2]

Boiling Point 236.15 °C (estimated)

Low volatility at room

temperature, but vapor

concentration can increase

with heating.

Solubility
Soluble in alcohol, insoluble in

water

Spills should not be cleaned

with water alone.[1]

GHS Hazard Class

Not officially classified. Treat

as a potential skin and eye

irritant.

Assume potential for skin

irritation and sensitization

based on the chemical class.

[3][4]

Occupational Exposure Limits Not established.

Minimize exposure through

engineering controls and

appropriate PPE.

Operational Plan for Handling Pomarose
Adherence to the following step-by-step protocol is mandatory for the safe handling of

Pomarose.

Pre-Handling Procedures
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Hazard Assessment: Before any procedure, conduct a thorough hazard assessment for the

planned experiment.

PPE Inspection: Ensure all required Personal Protective Equipment (PPE) is available and in

good condition.

Ventilation Check: Confirm that the designated handling area, preferably a chemical fume

hood, has adequate ventilation.[1][2]

Spill Kit: Verify that a chemical spill kit is readily accessible.[5]

Required Personal Protective Equipment (PPE)
The minimum required PPE for handling Pomarose is as follows:

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over

goggles when handling larger quantities or when there is a significant splash risk.[6][7][8]

Hand Protection: Nitrile gloves are required. For prolonged contact or when handling larger

volumes, consider double-gloving or using heavier-duty chemical-resistant gloves.[3][6][7]

Body Protection: A lab coat must be worn and fully buttoned.[5][8][9]

Footwear: Closed-toe shoes are mandatory in the laboratory.

Handling Protocol
Don all required PPE before entering the designated handling area.

Conduct all manipulations of Pomarose within a certified chemical fume hood to minimize

inhalation exposure.[5][9]

Use appropriate laboratory equipment (e.g., pipettes, graduated cylinders) for transferring

and measuring the liquid.

Avoid direct contact with skin and eyes. If contact occurs, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.houseofscent.com/community/blogs/best-practices-for-handling-and-storing-fragrance-oils
https://communitycandlesupply.com/blog/important-things-to-know-about-using-fragrance-oil/
https://www.labdepotinc.com/articles/essential-lab-safety-equipment-every-clinical-lab-must-have.html
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://www.fragranceoilsdirect.co.uk/blogs/news/personal-protective-equipment-for-fragrance-oil
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.labdepotinc.com/articles/essential-lab-safety-equipment-every-clinical-lab-must-have.html
https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.labdepotinc.com/articles/essential-lab-safety-equipment-every-clinical-lab-must-have.html
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://www.essentialdepot.com/msds/Fragrance-Oil/Fragrance-Oil-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers of Pomarose tightly sealed when not in use.[1][4]

Post-Handling Procedures
Decontamination: Wipe down the work surface with an appropriate solvent (e.g., ethanol)

followed by a detergent solution.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residue and dispose of them in the designated chemical waste container.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and

before leaving the laboratory.

Disposal Plan for Pomarose Waste
All Pomarose waste must be treated as hazardous chemical waste.

Waste Segregation and Collection
Liquid Waste: Collect all unused Pomarose and solutions containing Pomarose in a

dedicated, clearly labeled, and sealed waste container. The container must be compatible

with organic solvents.

Solid Waste: All disposable items contaminated with Pomarose (e.g., gloves, pipette tips,

paper towels) must be collected in a separate, sealed, and clearly labeled solid chemical

waste container.[10]

Labeling and Storage
Label all waste containers with "Hazardous Waste," the full chemical name ("Pomarose"),

and the primary hazard (e.g., "Aromatic Ketone," "Fragrance Compound").

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

Final Disposal
Arrange for the disposal of all Pomarose waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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DO NOT pour Pomarose or its solutions down the drain.[11]

DO NOT dispose of contaminated solid waste in the regular trash.

Experimental Workflow and Safety Procedures
The following diagram illustrates the essential workflow for the safe handling and disposal of

Pomarose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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